tert-Butyl 3-(allyloxy)azetidine-1-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Derivatives Development
Amino Acid-Azetidine Chimeras
Researchers have synthesized enantiopure 3-substituted azetidine-2-carboxylic acids, offering tools to study peptide activity's conformational influence. This process involves modifying the tert-butyl ester of 3-allyl-azetidine with various side chains, demonstrating the compound's versatility in synthesizing complex molecules (Sajjadi & Lubell, 2008).
Masked Dipoles for Cycloaddition Reactions
The tert-butyldiphenylsilylmethyl-substituted azetidine, related to tert-Butyl 3-(allyloxy)azetidine-1-carboxylate, showcases its utility in synthesizing imidazoline, oxazolidine, and tetrahydropyrimidine products, highlighting the compound's role in facilitating novel cycloaddition reactions (Yadav & Sriramurthy, 2005).
Azetidine-3-carboxylic Acids Synthesis
Protected 3-haloazetidines are synthesized from this compound, serving as versatile building blocks for developing high-value azetidine-3-carboxylic acid derivatives, crucial in medicinal chemistry for synthesizing pharmaceutical compounds (Ji, Wojtas, & Lopchuk, 2018).
Chemical Space Exploration
Bifunctional Compounds Synthesis
The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate from this compound provides a pathway to novel compounds, accessing chemical spaces complementary to piperidine systems, crucial in drug discovery (Meyers et al., 2009).
Morpholine Derivatives Synthesis
Utilizing this compound, researchers have diastereoselectively transformed it into cis-3,5-di(bromomethyl)-4-tert-butylmorpholine, leading to novel morpholine derivatives with potential applications in various fields, including pharmaceuticals (D’hooghe et al., 2006).
Properties
IUPAC Name |
tert-butyl 3-prop-2-enoxyazetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-5-6-14-9-7-12(8-9)10(13)15-11(2,3)4/h5,9H,1,6-8H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZYUTLNRBHWRIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)OCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30703911 | |
Record name | tert-Butyl 3-[(prop-2-en-1-yl)oxy]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30703911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1221715-81-6 | |
Record name | tert-Butyl 3-[(prop-2-en-1-yl)oxy]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30703911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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